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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409

Disclaimer: A comprehensive, official Material Safety Data Sheet (MSDS) or Safety Data Sheet
(SDS) for Methyl 3-(propylamino)propanoate (CAS No. 5036-62-4) was not publicly available
at the time of this writing. The following information has been compiled from publicly accessible
databases and safety guidelines for structurally related compounds. This guide is intended for
informational purposes for researchers, scientists, and drug development professionals and
should not be substituted for a manufacturer-provided SDS.

Chemical Identification and Physical Properties

Methyl 3-(propylamino)propanoate is a chemical compound with the molecular formula
C7H15NO02.[1] It is classified as an amino ester. Due to the limited availability of experimental
data, many of the physical and chemical properties are computed.

Table 1: Physical and Chemical Properties of Methyl 3-(propylamino)propanoate
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Property Value Source
Molecular Formula C7H15NO2 ChemicalBook][1]
Molecular Weight 145.2 g/mol ChemicalBook[1]
CAS Number 5036-62-4 ChemicalBook][1]
Appearance Not Available -

Boiling Point Not Available -

Melting Point Not Available -

Density Not Available -

Solubility Not Available -

Flash Point Not Available -

Hazard Identification and Toxicological Information

Specific toxicological data for Methyl 3-(propylamino)propanoate is not readily available.
However, based on the GHS classification of a related isomer, Methyl 3-[(propan-2-
yl)amino]propanoate, it is prudent to handle this compound with care, assuming it may present
similar hazards.

Table 2: GHS Hazard Information for a Related Isomer (Methyl 3-[(propan-2-
yl)amino]propanoate)

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

Single exposure irritation
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Source: GHS classification for Methyl 3-[(propan-2-yl)amino]propanoate as provided by ECHA
C&L Inventory.

Based on these classifications, Methyl 3-(propylamino)propanoate should be handled as a
substance that is potentially harmful if ingested, and capable of causing skin, eye, and
respiratory irritation.

Table 3: Summary of Toxicological Data (Predicted/Inferred)

Effect Finding Precautionary Measures

o Potentially harmful if Do not ingest. Wash hands
Acute Oral Toxicity .
swallowed. thoroughly after handling.

Wear protective gloves and

Skin Irritation May cause skin irritation. )
clothing.
o May cause serious eye Wear safety glasses with side-
Eye Irritation )
damage. shields or goggles.
) o May cause respiratory tract Use in a well-ventilated area or
Respiratory Irritation o )
irritation. with a fume hood.

Experimental Protocols: Safe Handling and Storage

Given the potential hazards, the following general protocols are recommended for handling
Methyl 3-(propylamino)propanoate in a laboratory setting.

3.1 Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat should
be worn at all times.

» Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a
NIOSH-approved respirator may be necessary.

3.2 Handling Procedures
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Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

3.3 Storage

e Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.
» Store in the original container, tightly sealed.

Emergency Procedures: Spill and Exposure

A systematic approach is crucial in the event of a chemical spill. The following workflow outlines
a general procedure for a manageable laboratory spill. For large or unmanageable spills,
evacuate the area and contact emergency services.
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Caption: Workflow for a laboratory chemical spill response.
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First Aid Measures:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash off with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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